5-Aminomethylene-3-methylrhodanine

• CAS No.: 73855-56-8
• Molecular Formula: C5H6N2OS2
• Molecular Weight: 174.2 g/mol
• IUPAC Name: 4-hydroxy-5-methanimidoyl-3-methyl-1,3-thiazole-2-thione
• InChI: InChI=1S/C5H6N2OS2/c1-7-4(8)3(2-6)10-5(7)9/h2,6,8H,1H3
• InChI Key: HRGOUHVSPRZYMS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(SC1=S)C=N)O

Description

5-Aminomethylene-3-methylrhodanine (CAS: 73855-56-8) is a rhodanine derivative characterized by a 2-thioxothiazolidin-4-one core structure with an aminomethylene group at the C5 position and a methyl group at the N3 position . Rhodanine derivatives are heterocyclic compounds widely studied for their diverse biological activities, including antimicrobial, antiviral, and enzyme inhibitory properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Aminomethylene-3-methylrhodanine typically involves the reaction of 3-methylrhodanine with aminomethylene reagents. One common method is the condensation reaction between 3-methylrhodanine and formaldehyde in the presence of an amine, such as ammonium acetate . The reaction is usually carried out under reflux conditions in an appropriate solvent like ethanol or methanol.

Industrial Production Methods

Industrial production methods for 5-Aminomethylene-3-methylrhodanine are similar to laboratory-scale synthesis but are optimized for larger-scale operations. This includes the use of continuous flow reactors and automated systems to ensure consistent product quality and yield. The reaction conditions are carefully controlled to maximize efficiency and minimize by-products .

Chemical Reactions Analysis

Types of Reactions

5-Aminomethylene-3-methylrhodanine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thioethers.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like alkyl halides or acyl chlorides are used in substitution reactions.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, thioethers, and various substituted derivatives, depending on the specific reagents and conditions used .

Scientific Research Applications

5-Aminomethylene-3-methylrhodanine has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of other heterocyclic compounds and as a ligand in coordination chemistry.

Biology: The compound has shown potential as an enzyme inhibitor, particularly for alpha-glucosidase, which is relevant in diabetes research.

Medicine: Derivatives of 5-Aminomethylene-3-methylrhodanine have been investigated for their antidiabetic, anticonvulsant, and anti-inflammatory properties.

Industry: It is used in the development of photochemical materials and as a precursor for various industrial chemicals.

Mechanism of Action

The mechanism of action of 5-Aminomethylene-3-methylrhodanine involves its interaction with specific molecular targets and pathways. For example, as an alpha-glucosidase inhibitor, it binds to the active site of the enzyme, preventing the breakdown of carbohydrates into glucose. This helps regulate blood sugar levels in diabetic patients. The compound’s heterocyclic structure allows it to interact with various biological targets, making it a versatile molecule in medicinal chemistry .

Comparison with Similar Compounds

Comparison with Similar Compounds

Key Observations:

• Synthetic Efficiency: Microwave-assisted synthesis of 5-arylidene-3-methylrhodanine derivatives achieves higher yields (83%) in shorter reaction times (10 minutes) compared to conventional heating (300 minutes) . This method could be applicable to 5-Aminomethylene-3-methylrhodanine synthesis, though direct evidence is lacking.
• Substituent Impact: The C5 substituent (e.g., arylidene vs. aminomethylene) significantly influences biological activity. For example, 5-arylidene derivatives exhibit α-glucosidase inhibition, while rhodanine-3-acetic acid analogs show antimicrobial effects .

Antimicrobial Activity

• Rhodanine-3-acetic acid derivatives : Demonstrated MIC values of 4–32 µg/mL against Staphylococcus aureus and Escherichia coli .

Enzyme Inhibition

• 5-Arylidene-3-methylrhodanine : Exhibited α-glucosidase inhibition (IC₅₀: ~12–45 µM), a key target for diabetes management .
• 3-Aminorhodanine derivatives: Showed binding affinity to bacterial enzymes (e.g., DNA gyrase) in docking studies .

Antitumor Potential

• Rhodanine-containing sorafenib analogs : Demonstrated cytotoxicity against HepG2 liver cancer cells (IC₅₀: ~5–10 µM), highlighting the scaffold’s versatility in oncology .